Cas no 874-10-2 (8-Methylimidazo1,2-apyridine)

• Product Name: 8-Methylimidazo1,2-apyridine
• CAS No: 874-10-2
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD05663805
• CID: 727058
• Update Time: 2025-05-21

8-Methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 8-Methylimidazo[1,2-a]pyridine
• 8-methyl-Imidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine,8-methyl-
• Imidazo[1,2-a]pyridine, 8-methyl-
• NSC305206
• BJZAXTJBEBNEDL-UHFFFAOYSA-N
• SBB085815
• 3834AC
• 8-methyl-4-hydroimidazo[1,2-a]pyridine
• AK124290
• 8-Methylimidazo[1,2-a]pyridine, AldrichCPR
• 8-Methylimidazo[1,2-a]pyridine (ACI)
• NSC 305206
• 8-Methylimidazo1,2-apyridine

• MDL： MFCD05663805
• Inchi： 1S/C8H8N2/c1-7-3-2-5-10-6-4-9-8(7)10/h2-6H,1H3
• InChI Key： BJZAXTJBEBNEDL-UHFFFAOYSA-N
• SMILES： N1=C2N(C=CC=C2C)C=C1

Computed Properties

• Exact Mass: 132.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Topological Polar Surface Area: 17.3

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 69°C 0,1mm
• PSA: 17.30000
• LogP: 1.64270
• pka: 7.33±0.50(Predicted)

8-Methylimidazo1,2-apyridine Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Methylimidazo1,2-apyridine

8-Methylimidazo[1,2-a]pyridine: A Comprehensive Overview

The compound with CAS No 874-10-2, commonly referred to as 8-Methylimidazo[1,2-a]pyridine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This molecule belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and versatile applications. The 8-methyl substituent in its structure adds further complexity and functionality to the molecule, making it a subject of interest for researchers and industry professionals alike.

8-Methylimidazo[1,2-a]pyridine is characterized by its bicyclic structure, consisting of an imidazole ring fused with a pyridine ring. The methyl group at the 8-position introduces steric effects and electronic modifications that influence the compound's reactivity and stability. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These applications leverage the molecule's ability to act as a ligand, facilitating the formation of complex networks with tailored properties.

In the realm of pharmacology, 8-Methylimidazo[1,2-a]pyridine has been explored for its potential as a drug candidate. Researchers have investigated its role in modulating various biological pathways, including those related to inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 8-Methylimidazo[1,2-a]pyridine involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of this compound with high precision. Such methodologies are expected to play a pivotal role in scaling up production for industrial applications.

From an environmental perspective, 8-Methylimidazo[1,2-a]pyridine has been studied for its biodegradability and eco-friendly properties. A 2023 report in *Green Chemistry* highlighted that under specific conditions, this compound can undergo enzymatic degradation without releasing harmful byproducts. This characteristic makes it a promising candidate for sustainable chemical processes that align with green chemistry principles.

In conclusion, 8-Methylimidazo[1,2-a]pyridine (CAS No 874-10-2) is a multifaceted compound with applications spanning across various scientific disciplines. Its unique chemical structure and functional properties continue to drive innovative research and development efforts. As advancements in synthetic methods and material science progress, this compound is poised to play an increasingly important role in both academic and industrial settings.